Cas no 1021055-57-1 (N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021055-57-1
• MF: C₂₁H₁₈N₄O₄S
• MW: 422.457023143768
• CID: 6208927
• PubChem ID: 42138299
• Update Time: 2025-07-14

N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• F5126-0045
• N-(6-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide
• VU0636688-1
• 1021055-57-1
• N-[6-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• AKOS024499426

• Inchi： 1S/C21H18N4O4S/c26-19(22-15-6-7-16-17(12-15)29-11-10-28-16)13-30-20-9-8-18(24-25-20)23-21(27)14-4-2-1-3-5-14/h1-9,12H,10-11,13H2,(H,22,26)(H,23,24,27)
• InChI Key： YVROWAUGDDEEHO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1C=CC=CC=1)=O)CC(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 422.10487624g/mol
• Monoisotopic Mass: 422.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 128Ų

Additional information on N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

Professional Introduction to N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021055-57-1)

N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide] is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1021055-57-1, represents a pinnacle of molecular design aimed at targeting specific biological pathways. The intricate arrangement of functional groups within its structure, including the 2,3-dihydro-1,4-benzodioxin moiety and the pyridazin core, suggests a potential for diverse pharmacological applications.

The 2,3-dihydro-1,4-benzodioxin scaffold is known for its presence in various bioactive molecules, often contributing to their binding affinity and metabolic stability. This moiety's incorporation into N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide] likely enhances the compound's interaction with biological targets while maintaining structural integrity. Meanwhile, the pyridazin ring is a well-documented pharmacophore in medicinal chemistry, frequently employed in the development of agrochemicals and pharmaceuticals due to its ability to modulate enzyme activity and receptor binding.

The benzamide group appended to the pyridazine ring further extends the compound's pharmacological potential. Benzamides are known for their role as protease inhibitors and have been successfully utilized in treating various diseases, including cancer and inflammation-related disorders. The specific arrangement of atoms in N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide] may confer unique properties that could make it an effective therapeutic agent.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate inflammatory pathways. The sulfanyl group in this molecule may play a crucial role in this regard. Sulfanyl-containing compounds have been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). This suggests that N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide] could be a promising candidate for further investigation in the treatment of inflammatory diseases.

The carbamoyl group linked to the sulfanyl moiety adds another layer of complexity to the compound's structure. Carbamoyl groups are often involved in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. This feature is particularly important in drug design, as it allows for the development of molecules that are highly specific to their intended targets while minimizing off-target effects.

The synthesis of N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yi l)carbamoyl]methyl}sulfanyl)pyridazin -3 -yl]benzamide] represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups to achieve the desired molecular architecture. This process requires precise control over reaction conditions and an understanding of the mechanistic principles underlying each step.

The potential applications of this compound extend beyond its anti-inflammatory properties. The unique combination of functional groups makes it a versatile scaffold for further derivatization and optimization. Researchers may explore modifications to enhance its solubility, bioavailability, and metabolic stability. Such efforts could lead to the development of novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, N-[6 - ({[ ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - y i l ) carbamoy l ] methyl } sulfany l ) pyridazin - 3 - y l ] benz amide (CAS No. 1021055 -57 -1)] is a structurally complex and pharmacologically promising compound. Its unique combination of functional groups suggests potential applications in modulating inflammatory pathways and other biological processes. Further research into its synthesis and biological activity is warranted to fully realize its therapeutic potential.